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Compound of Interest

Compound Name: Trichloroepoxyethane

Cat. No.: B106621

Effective management of hazardous waste is paramount in research and development settings.
This document provides essential safety and logistical information for the proper disposal of
trichloroepoxyethane, a chlorinated epoxide compound. Adherence to these procedures is
critical to ensure personnel safety and environmental compliance.

Trichloroepoxyethane (also known as 2,2,3-trichlorooxirane or trichloroethylene oxide) is a
reactive halogenated organic compound. Due to its chemical nature as both a chlorinated
hydrocarbon and an epoxide, it must be treated as hazardous waste. Improper disposal can
lead to safety incidents and environmental contamination. The following step-by-step guidance
is designed to assist laboratory personnel in the safe handling and disposal of this substance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all relevant personnel are familiar with
the potential hazards of trichloroepoxyethane. While a specific Safety Data Sheet (SDS) for
this compound is not readily available, the hazards can be inferred from its chemical structure
and its relation to trichloroethylene, a known hazardous substance.

Personal Protective Equipment (PPE):
» Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene).

o Eye Protection: Use safety glasses with side shields or chemical splash goggles.
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e Lab Coat: A standard lab coat is required to protect from splashes.

o Respiratory Protection: If there is a risk of inhalation, use a respirator with an appropriate
organic vapor cartridge.

Ventilation: All handling and preparation for disposal of trichloroepoxyethane should be
conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Step-by-Step Disposal Protocol
o Waste Segregation:

o Trichloroepoxyethane waste must be collected separately from non-halogenated organic
waste.

o Do not mix this waste with other incompatible materials such as strong acids, bases, or
oxidizing agents, which could trigger a hazardous reaction.

o Waste Container:

o Use a designated, leak-proof, and clearly labeled waste container. The container should
be made of a material compatible with chlorinated hydrocarbons (e.g., glass or high-
density polyethylene).

o The label should clearly state "Hazardous Waste: Trichloroepoxyethane" and include the
appropriate hazard symbols (e.g., toxic, environmental hazard).

e Collection of Waste:

o Carefully transfer the trichloroepoxyethane waste into the designated container using a
funnel to prevent spills.

o Do not overfill the container; a headspace of at least 10% should be left to allow for vapor
expansion.

o Securely close the container cap after each addition of waste.

o Storage:
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o Store the waste container in a designated hazardous waste accumulation area.
o This area should be secure, well-ventilated, and away from sources of ignition or heat.
» Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Provide the waste manifest with accurate information about the contents of the container.

Quantitative Safety Data

While specific quantitative data for trichloroepoxyethane is limited, the following table
provides relevant information for its parent compound, trichloroethylene, which should be
considered as a conservative proxy for safety handling.

Parameter Value (for Trichloroethylene)

OSHA PEL (TWA) 100 ppm

ACGIH TLV (TWA) 10 ppm

NIOSH REL (TWA) 25 ppm

Carcinogenicity IARC Group 1: Carcinogenic to humans
Mutagenicity Suspected of causing genetic defects
Boiling Point 87 °C

Vapor Pressure 58 mmHg at 20 °C

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure
Limit; TWA: Time-Weighted Average; IARC: International Agency for Research on Cancer.

Experimental Protocols Cited

The disposal procedures outlined in this document are based on standard best practices for the
management of hazardous laboratory waste and information derived from safety data sheets
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for chemically related compounds, such as trichloroethylene and other epoxides.

Logical Workflow for Trichloroepoxyethane Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of trichloroepoxyethane.
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 To cite this document: BenchChem. [Proper Disposal of Trichloroepoxyethane: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106621#trichloroepoxyethane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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